Estriol-2,4-D2
Estriol-2,4-D2
Estriol-d2 is intended for use as an internal standard for the quantification of estriol by GC- or LC-MS. Estriol is a metabolite of estradiol and a major estrogen produced in the later stages of pregnancy. In a longitudinal study in healthy pregnant women, total plasma estriol levels increased from <10 ng/ml at 8-10 weeks gestation to approximately 150 ng/ml at week 38. The majority of the estriol synthesized in the later stages of pregnancy originates from fetal dehydroepiandrosterone sulfate (DHEAS;) and serves as a direct marker of fetal adrenal gland activity. Saliva contains primarily unbound and unconjugated estriol and is commonly used for monitoring estriol levels. Plasma levels of estriol in males and non-pregnant females is less than 2 ng/ml.
Brand Name:
Vulcanchem
CAS No.:
53866-32-3
VCID:
VC0164237
InChI:
InChI=1S/C18H24O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5,8,13-17,19-21H,2,4,6-7,9H2,1H3/t13-,14-,15+,16-,17+,18+/m1/s1/i3D,8D
SMILES:
CC12CCC3C(C1CC(C2O)O)CCC4=C3C=CC(=C4)O
Molecular Formula:
C18H24O3
Molecular Weight:
290.399
Estriol-2,4-D2
CAS No.: 53866-32-3
Cat. No.: VC0164237
Molecular Formula: C18H24O3
Molecular Weight: 290.399
* For research use only. Not for human or veterinary use.
Specification
| Description | Estriol-d2 is intended for use as an internal standard for the quantification of estriol by GC- or LC-MS. Estriol is a metabolite of estradiol and a major estrogen produced in the later stages of pregnancy. In a longitudinal study in healthy pregnant women, total plasma estriol levels increased from <10 ng/ml at 8-10 weeks gestation to approximately 150 ng/ml at week 38. The majority of the estriol synthesized in the later stages of pregnancy originates from fetal dehydroepiandrosterone sulfate (DHEAS;) and serves as a direct marker of fetal adrenal gland activity. Saliva contains primarily unbound and unconjugated estriol and is commonly used for monitoring estriol levels. Plasma levels of estriol in males and non-pregnant females is less than 2 ng/ml. |
|---|---|
| CAS No. | 53866-32-3 |
| Molecular Formula | C18H24O3 |
| Molecular Weight | 290.399 |
| IUPAC Name | (8R,9S,13S,14S,16R,17R)-2,4-dideuterio-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,16,17-triol |
| Standard InChI | InChI=1S/C18H24O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5,8,13-17,19-21H,2,4,6-7,9H2,1H3/t13-,14-,15+,16-,17+,18+/m1/s1/i3D,8D |
| Standard InChI Key | PROQIPRRNZUXQM-JOFMCETISA-N |
| SMILES | CC12CCC3C(C1CC(C2O)O)CCC4=C3C=CC(=C4)O |
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